5-{[(Cyclopropylmethyl)(prop-2-yn-1-yl)amino]methyl}furan-2-carbonitrile

• IUPAC Name: 5-[[cyclopropylmethyl(prop-2-ynyl)amino]methyl]furan-2-carbonitrile
• InChI: InChI=1S/C13H14N2O/c1-2-7-15(9-11-3-4-11)10-13-6-5-12(8-14)16-13/h1,5-6,11H,3-4,7,9-10H2
• InChI Key: QCKUULYRQABVFE-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC1CC1)CC2=CC=C(O2)C#N
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol

Description

This compound contains several functional groups including a cyclopropyl group, a prop-2-yn-1-yl group, an amino group, a furan ring, and a carbonitrile group. These functional groups could potentially give this compound a variety of chemical properties and reactivities.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar functional groups are often synthesized through methods like nucleophilic substitution, cycloaddition, or cross-coupling reactions. For instance, compounds containing a prop-2-yn-1-yl group can be prepared by alkylation of the corresponding amine with propargyl bromide.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the furan ring. The presence of the carbonitrile group could potentially introduce polarity to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-withdrawing carbonitrile group and the electron-donating amino group. The compound could potentially undergo a variety of reactions including nucleophilic addition at the carbonitrile group or electrophilic substitution at the furan ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the presence of the polar carbonitrile group could increase the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be used as a drug, it could interact with biological targets through a variety of non-covalent interactions including hydrogen bonding, dipole-dipole interactions, and π-stacking.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety measures should be taken when handling this compound, including the use of personal protective equipment and working in a well-ventilated area.

Future Directions

Future research could focus on exploring the potential applications of this compound. Given the variety of functional groups present in this compound, it could potentially be used in a wide range of fields including medicinal chemistry, materials science, and synthetic chemistry.